Cas no 1934861-54-7 (1H-Isoindole, octahydro-4-(trifluoromethyl)-)

• Product Name: 1H-Isoindole, octahydro-4-(trifluoromethyl)-
• CAS No: 1934861-54-7
• MF: C₉H₁₄F₃N
• MW: 193.209372997284
• CID: 5153099
• Update Time: 2025-10-28

1H-Isoindole, octahydro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, octahydro-4-(trifluoromethyl)-

• Inchi： 1S/C9H14F3N/c10-9(11,12)8-3-1-2-6-4-13-5-7(6)8/h6-8,13H,1-5H2
• InChI Key： RXHHDEKSLXMNRG-UHFFFAOYSA-N
• SMILES： C1C2C(C(C(F)(F)F)CCC2)CN1

Additional information on 1H-Isoindole, octahydro-4-(trifluoromethyl)-

Comprehensive Overview of 1H-Isoindole, octahydro-4-(trifluoromethyl)- (CAS No. 1934861-54-7): Properties, Applications, and Industry Insights

The chemical compound 1H-Isoindole, octahydro-4-(trifluoromethyl)- (CAS No. 1934861-54-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This octahydro-isoindole derivative features a trifluoromethyl group, which enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases.

One of the most searched questions about 1H-Isoindole, octahydro-4-(trifluoromethyl)- revolves around its synthetic routes and scalability. Current methodologies often involve catalytic hydrogenation or asymmetric synthesis to achieve high enantiomeric purity, a critical factor for pharmaceutical applications. The compound’s lipophilicity and bioavailability are also hot topics, as these properties influence its efficacy in drug formulations. With the rise of AI-driven drug design, computational models are being employed to predict the behavior of this molecule in biological systems, further accelerating its adoption in preclinical studies.

In the agrochemical sector, 1H-Isoindole, octahydro-4-(trifluoromethyl)- is being investigated for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the metabolic stability of agrochemicals, reducing environmental persistence while maintaining efficacy. This aligns with the growing demand for sustainable crop protection solutions, a trend driven by stricter regulatory standards and consumer awareness. Companies are actively patenting novel derivatives of this compound, highlighting its commercial viability.

From a material science perspective, the compound’s rigid bicyclic structure and fluorine content make it a candidate for advanced polymer applications. Its incorporation into high-performance coatings or electronic materials could enhance thermal stability and chemical resistance. As industries shift toward green chemistry, the development of eco-friendly synthesis methods for 1934861-54-7 is another area of focus, with researchers exploring biocatalysis and solvent-free reactions.

The safety profile of 1H-Isoindole, octahydro-4-(trifluoromethyl)- is another frequently searched topic. While it is not classified as a hazardous substance, proper handling protocols are recommended due to its reactive functional groups. Regulatory compliance, particularly in the context of REACH and FDA guidelines, is essential for its use in commercial products. Analytical techniques such as HPLC and NMR are routinely employed to ensure purity and consistency, addressing quality concerns raised by manufacturers.

In summary, 1H-Isoindole, octahydro-4-(trifluoromethyl)- (CAS No. 1934861-54-7) represents a versatile building block with broad applications across multiple industries. Its synergy with cutting-edge technologies like AI and green chemistry positions it as a compound of enduring relevance. As research continues to uncover new functionalities, its role in addressing global challenges—from healthcare to sustainability—will likely expand, making it a focal point for innovation.